2-[(Biphenyl-4-carbonyl)-amino]-pentanedioic acid 5-methyl ester

• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 5-methoxy-5-oxo-2-[(4-phenylbenzoyl)amino]pentanoic acid
• InChI: InChI=1S/C19H19NO5/c1-25-17(21)12-11-16(19(23)24)20-18(22)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-10,16H,11-12H2,1H3,(H,20,22)(H,23,24)
• InChI Key: UVWBPZKTWPDCPZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(C(=O)O)NC(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Description

2-[(Biphenyl-4-carbonyl)-amino]-pentanedioic acid 5-methyl ester is a useful research compound. Its molecular formula is C19H19NO5 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-[(Biphenyl-4-carbonyl)-amino]-pentanedioic acid 1-tert-butyl ester 5-methyl ester (1.5 g, 3.8 mmol) was dissolved in dichloroethane (26 mL) and the mixture was added to TFA (13 mL). The mixture was stirred at room temperature for 4 hrs. TLC indicated the reaction was complete. Solvent was evaporated by rotovap. The solid obtained was washed with EtOAc and water. After drying, 2-[(Biphenyl-4-carbonyl)-amino]-pentanedioic acid 5-methyl ester was obtained in 87% yield (1.128 g). MS (ESI) m/z 342.